Cas no 51125-25-8 (Ethanone, 1-[1-(1,1-dimethylethyl)-1H-pyrrol-3-yl]-)
51125-25-8 structure
Product Name:Ethanone, 1-[1-(1,1-dimethylethyl)-1H-pyrrol-3-yl]-
CAS No:51125-25-8
MF:C10H15NO
MW:165.232202768326
CID:363194
PubChem ID:15112382
Update Time:2025-04-19
Ethanone, 1-[1-(1,1-dimethylethyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[1-(1,1-dimethylethyl)-1H-pyrrol-3-yl]-
- 1-(1-tert-butylpyrrol-3-yl)ethanone
- DTXSID10568404
- 51125-25-8
- 1-(1-(tert-butyl)-1H-pyrrol-3-yl)ethanone
- SB63737
- 1-(1-tert-Butyl-1H-pyrrol-3-yl)ethan-1-one
- SCHEMBL13539050
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- Inchi: 1S/C10H15NO/c1-8(12)9-5-6-11(7-9)10(2,3)4/h5-7H,1-4H3
- InChI Key: HXSNUBYUKDVPPI-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CN(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 165.11545
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22
Ethanone, 1-[1-(1,1-dimethylethyl)-1H-pyrrol-3-yl]- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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